Cas no 1314665-79-6 (1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314665-79-6
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6329461
• PubChem ID: 83731582
• Update Time: 2025-06-08

1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 1314665-79-6
• EN300-1896269

• Inchi： 1S/C10H9BrO3/c11-7-5-6(1-2-8(7)12)10(3-4-10)9(13)14/h1-2,5,12H,3-4H2,(H,13,14)
• InChI Key： ZFZPZSFUWOXURY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(=O)O)CC1)O

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1314665-79-6)

1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1314665-79-6, this compound represents a fascinating molecule that combines a cyclopropane ring with a phenolic moiety, making it a promising candidate for further investigation in drug discovery and molecular design.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and ability to introduce conformational constraints into molecules. This characteristic can significantly influence the biological activity of the compound by affecting its binding affinity to target proteins or enzymes. The presence of both bromine and hydroxyl substituents on the aromatic ring adds another layer of complexity, as these functional groups can participate in various chemical reactions and interactions, further modulating the compound's properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropane moieties. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The combination of a cyclopropane ring with a phenolic group in 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid suggests that it may exhibit multiple biological activities, making it a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The structural features of 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid provide numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic targets. For instance, the bromine atom can be readily functionalized through cross-coupling reactions, while the hydroxyl group can be used to form esters or ethers, expanding the compound's chemical diversity.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their ability to act as antioxidants and anti-inflammatory agents. The presence of a hydroxyl group in 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid positions it as a candidate for these applications. Additionally, the bromine substituent can enhance its interaction with biological targets by increasing lipophilicity and improving membrane permeability.

The cyclopropane ring itself has been extensively studied for its unique chemical properties. Its strained three-membered ring structure makes it highly reactive and prone to undergo ring-opening reactions under certain conditions. This reactivity can be exploited to generate new derivatives with tailored biological activities. For example, ring-opening metathesis reactions can be used to introduce additional functional groups into the molecule, creating novel compounds with enhanced pharmacological properties.

In conclusion, 1-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314665-79-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combining a cyclopropane ring with bromine and hydroxyl substituents on an aromatic moiety, make it an attractive scaffold for drug discovery. Further exploration of its biological activities and chemical modifications will likely yield valuable insights into its therapeutic potential and contribute to the development of new medicines.